Cas no 674805-46-0 (Ethyl 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate)

• Product Name: Ethyl 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate
• CAS No: 674805-46-0
• MF: C₁₉H₁₇F₃N₂O₂S
• MW: 394.410693883896
• CID: 5706021
• PubChem ID: 2961952
• Update Time: 2025-06-14

Ethyl 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• SS-0148
• AKOS000670214
• Ethyl 2-((6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl)thio)propanoate
• ethyl 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate
• CS-0364176
• 674805-46-0
• AKOS016340562
• ethyl2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate
• ethyl 2-[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanylpropanoate
• Propanoic acid, 2-[[3-cyano-6-(phenylmethyl)-4-(trifluoromethyl)-2-pyridinyl]thio]-, ethyl ester
• Ethyl 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate

• Inchi： 1S/C19H17F3N2O2S/c1-3-26-18(25)12(2)27-17-15(11-23)16(19(20,21)22)10-14(24-17)9-13-7-5-4-6-8-13/h4-8,10,12H,3,9H2,1-2H3
• InChI Key： NTSKUDIDTITXLL-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCC)C)C1=C(C#N)C(C(F)(F)F)=CC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 394.09628345g/mol
• Monoisotopic Mass: 394.09628345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 68-69 °C
• Boiling Point: 471.0±45.0 °C(Predicted)
• pka: -3.66±0.37(Predicted)

Additional information on Ethyl 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate

Comprehensive Overview of Ethyl 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate (CAS No. 674805-46-0)

Ethyl 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate (CAS No. 674805-46-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyridine core and trifluoromethyl group, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its sulfanyl linkage and cyano functionality, which contribute to its reactivity and versatility in synthetic pathways.

The molecular structure of Ethyl 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate includes a benzyl substituent at the 6-position of the pyridine ring, enhancing its lipophilicity and potential bioavailability. This feature aligns with current trends in pharmaceutical development, where lipophilic compounds are increasingly sought after for improved membrane permeability. Additionally, the presence of the ethyl ester group offers opportunities for further derivatization, making it a valuable intermediate in multi-step syntheses.

In the context of modern research, 674805-46-0 is often discussed alongside topics such as small molecule inhibitors and structure-activity relationships (SAR). These areas are highly relevant to drug discovery, as evidenced by the growing number of publications and patents referencing similar compounds. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to modulate electronic properties and enhance metabolic stability—a key consideration in the development of next-generation therapeutics.

From an agrochemical perspective, Ethyl 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate is studied for its potential role in pest control and herbicide formulations. The cyano and sulfanyl moieties are known to interact with biological targets in pests, making this compound a candidate for sustainable crop protection solutions. This aligns with the global push toward eco-friendly agrochemicals, a topic frequently searched by professionals in the field.

Synthetic accessibility is another advantage of CAS No. 674805-46-0. The compound can be prepared through well-established nucleophilic substitution reactions, leveraging the reactivity of the pyridine ring. Recent advancements in catalytic methods and green chemistry have further optimized its production, reducing waste and improving yields. These developments are particularly relevant to industries prioritizing cost-effective synthesis and environmental sustainability.

In summary, Ethyl 2-{[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate (CAS No. 674805-46-0) represents a versatile and promising compound with applications spanning pharmaceuticals and agrochemicals. Its structural features, including the benzyl, cyano, and trifluoromethyl groups, make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of novel bioactive molecules and sustainable chemical solutions.